Dimethyl 3-benzoylisoxazole-4,5-dicarboxylate
Overview
Description
Dimethyl 3-benzoylisoxazole-4,5-dicarboxylate is a chemical compound with the molecular formula C14H11NO6 . It has a molecular weight of 289.24 . The IUPAC name for this compound is dimethyl 3-benzoyl-4,5-isoxazoledicarboxylate .
Molecular Structure Analysis
The molecular structure of Dimethyl 3-benzoylisoxazole-4,5-dicarboxylate contains a total of 33 bonds . This includes 22 non-H bonds, 14 multiple bonds, 6 rotatable bonds, 3 double bonds, and 11 aromatic bonds . The structure also includes 1 five-membered ring, 1 six-membered ring, and 2 aromatic esters .Scientific Research Applications
Inhibition Properties and Molecular Docking Studies
- Dimethyl 3-benzoylisoxazole-4,5-dicarboxylate derivatives have been investigated for their inhibition properties on xanthine oxidase (XO) activity. These compounds showed significant inhibition activities, indicating potential as novel and powerful inhibitors against XO. The study also included molecular docking to evaluate compound modes of inhibition and their interactions at the atomic level (Güler Yagiz et al., 2021).
Application in Heterogeneous Azo Reagent for Esterification
- 5,5'-Dimethyl-3,3'-azoisoxazole, a related derivative, has been used as an efficient heterogeneous azo reagent for the selective esterification of primary and secondary benzylic alcohols and phenols. This method demonstrates high selectivity and the potential for recyclable and environmentally benign synthesis processes (N. Iranpoor et al., 2010).
Synthesis of 3-Benzoylisoxazoles
- The synthesis of 3-Benzoylisoxazoles, which includes compounds like Dimethyl 3-benzoylisoxazole-4,5-dicarboxylate, was achieved using silica gel-supported polyphosphoric acid. This provides an efficient and reusable method for synthesizing isoxazole derivatives, highlighting its usefulness in synthetic chemistry (K. Itoh et al., 2011).
Antimycobacterial Properties and Molecular Target Identification
- Dimethyl 3-benzoylisoxazole-4,5-dicarboxylate derivatives have been studied for their antimycobacterial properties. They exhibited significant activity against Mycobacterium tuberculosis, including drug-resistant strains. The study also involved molecular docking studies for target identification, which is critical in drug discovery for tuberculosis treatment (K. Venugopala et al., 2020).
Safety and Hazards
properties
IUPAC Name |
dimethyl 3-benzoyl-1,2-oxazole-4,5-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO6/c1-19-13(17)9-10(15-21-12(9)14(18)20-2)11(16)8-6-4-3-5-7-8/h3-7H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZMXOUNJYAZJTQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(ON=C1C(=O)C2=CC=CC=C2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10356343 |
Source
|
| Record name | AA-516/31408054 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10356343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
79379-93-4 |
Source
|
| Record name | AA-516/31408054 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10356343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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